Cas no 2171225-65-1 ((1R)-1-3-tert-butyl-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine)

• Product Name: (1R)-1-3-tert-butyl-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine
• CAS No: 2171225-65-1
• MF: C₁₂H₂₃N₃
• MW: 209.331122636795
• CID: 6161009
• PubChem ID: 165603137
• Update Time: 2025-07-17

(1R)-1-3-tert-butyl-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-3-tert-butyl-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine
• (1R)-1-[3-tert-butyl-1-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-amine
• EN300-1618441
• 2171225-65-1

• Inchi： 1S/C12H23N3/c1-8(2)15-10(9(3)13)7-11(14-15)12(4,5)6/h7-9H,13H2,1-6H3/t9-/m1/s1
• InChI Key： STARNCQZPKTSPE-SECBINFHSA-N
• SMILES： N1(C(C)C)C([C@@H](C)N)=CC(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 209.189197746g/mol
• Monoisotopic Mass: 209.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Additional information on (1R)-1-3-tert-butyl-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine

Comprehensive Overview of (1R)-1-3-tert-butyl-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine (CAS No. 2171225-65-1)

The compound (1R)-1-3-tert-butyl-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine (CAS No. 2171225-65-1) is a chiral amine derivative with a pyrazole backbone, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique stereochemistry and functional groups make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to other pyrazole-based compounds known for their therapeutic properties.

One of the key features of (1R)-1-3-tert-butyl-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine is its tert-butyl and isopropyl substituents, which contribute to its steric and electronic properties. These moieties are often explored in medicinal chemistry for their ability to modulate pharmacokinetics and target binding affinity. The compound's CAS No. 2171225-65-1 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

In recent years, the demand for chiral amines like (1R)-1-3-tert-butyl-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine has surged due to their role in asymmetric synthesis. This aligns with the growing trend of precision medicine and green chemistry, where enantioselective reactions are prioritized to reduce waste and improve efficacy. The compound's potential as a building block for small-molecule inhibitors or catalysts is a hot topic in academic and industrial circles.

From an SEO perspective, users often search for "pyrazole derivatives in drug development" or "chiral amine synthesis applications," highlighting the need for detailed technical content. The CAS No. 2171225-65-1 is also a critical identifier for researchers seeking purity data, synthetic protocols, or safety information. This underscores the importance of providing accurate and comprehensive descriptions to meet user intent.

Another area of interest is the compound's potential in agrochemical formulations. Pyrazole-based compounds are known for their herbicidal and insecticidal activities, and (1R)-1-3-tert-butyl-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine could play a role in developing next-generation crop protection agents. This aligns with global discussions on sustainable agriculture and food security.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 2171225-65-1, ensuring its quality and consistency in research applications. The compound's stability under various conditions is another frequently searched topic, particularly for industrial-scale production.

In summary, (1R)-1-3-tert-butyl-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine (CAS No. 2171225-65-1) represents a versatile and scientifically significant molecule with broad applicability. Its role in advancing pharmaceuticals, agrochemicals, and catalysis makes it a subject of ongoing exploration, driven by both academic curiosity and industrial demand.